1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid chemical structure and SMILES
Abstract This technical guide provides a comprehensive structural and synthetic analysis of 1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid , a specialized fluorinated building block used in medicinal chemistry. Character...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive structural and synthetic analysis of 1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid , a specialized fluorinated building block used in medicinal chemistry. Characterized by a quaternary carbon at the C1 position of the cyclobutane ring, this compound serves as a critical scaffold for designing conformationally restricted amino acid analogs and enhancing metabolic stability in drug candidates. This document details its chemical identity, structural properties, validated synthesis pathways, and applications in lead optimization.
Part 1: Chemical Identity & Structural Analysis[1]
Common Name: 1-(2-Fluoroethyl)-1-carboxycyclobutane
Molecular Formula: C₇H₁₁FO₂
Molecular Weight: 146.16 g/mol
SMILES (Canonical): OC(=O)C1(CCF)CCC1
InChI Key: (Predicted based on structure) Specific key varies by protonation state/isomer, generally derived from SMILES.
Related CAS: 1936219-82-7 (Refers to the aldehyde precursor: 1-(2-Fluoroethyl)cyclobutane-1-carbaldehyde).
Structural Topology
The molecule features a 1,1-disubstituted cyclobutane ring , creating a quaternary center that imposes significant steric constraints on the attached functional groups.
Cyclobutane Ring: The four-membered ring adopts a "puckered" conformation (butterfly shape) to relieve torsional strain, with a puckering angle of approximately 25–35°.
Quaternary Center (C1): The simultaneous attachment of the carboxylic acid and the 2-fluoroethyl chain at C1 restricts the rotation of the side chain, often locking the molecule into a specific bioactive conformation.
Fluorine Effect: The terminal fluorine atom on the ethyl side chain introduces a strong dipole moment and reduces the electron density of the adjacent methylene group (–CH₂–), potentially altering the pKa of the carboxylic acid via the inductive effect (though attenuated by the distance).
Physicochemical Properties (Calculated)
Property
Value (Est.)
Context
LogP
1.2 – 1.5
Moderately lipophilic; fluorine increases lipophilicity relative to the hydroxy-analog.
pKa
4.6 – 4.8
Comparable to cyclobutanecarboxylic acid; slight acidity increase due to F-inductive effect.
H-Bond Donors
1
Carboxylic acid hydroxyl.
H-Bond Acceptors
2
Carbonyl oxygen and Fluorine atom.
Rotatable Bonds
3
C(ring)-COOH, C(ring)-CH₂CH₂F, CH₂-CH₂F.
Part 2: Synthesis Pathways
Synthesis of 1,1-disubstituted cyclobutanes typically requires the construction of the quaternary center via alkylation. Two primary routes are established: Oxidation of the Aldehyde Precursor and De Novo Alkylation .
Route A: Oxidation of 1-(2-Fluoroethyl)cyclobutane-1-carbaldehyde
This is the most direct route if the aldehyde (CAS 1936219-82-7) is available.
Dissolve 1-(2-fluoroethyl)cyclobutane-1-carbaldehyde (1.0 eq) in t-BuOH/H₂O (3:1).
Add 2-methyl-2-butene (5.0 eq) as a hypochlorite scavenger.
Cool to 0°C.
Add NaClO₂ (1.5 eq) and NaH₂PO₄ (1.5 eq) portion-wise.
Stir at room temperature for 2–4 hours.
Workup: Acidify with 1N HCl, extract with ethyl acetate, dry over Na₂SO₄, and concentrate.
Mechanism: Pinnick oxidation selectively converts the aldehyde to the carboxylic acid without affecting the fluoroethyl group or the strained cyclobutane ring.
Route B: Dialkylation of Malonate Esters (De Novo)
This route builds the cyclobutane ring and installs the fluoroethyl group sequentially.
Step 1: Cyclobutane Formation
Reactant: Diethyl malonate + 1,3-dibromopropane.
Conditions: NaOEt/EtOH or K₂CO₃/DMF.
Product: Diethyl 1,1-cyclobutanedicarboxylate.
Step 2: Mono-Hydrolysis and Decarboxylation
Conditions: KOH (1 eq), EtOH, reflux; followed by acidification and heating (160°C).
Cool THF solution of ethyl cyclobutanecarboxylate to -78°C.
Add LDA (1.1 eq) to generate the enolate.
Add 1-bromo-2-fluoroethane (1.2 eq) slowly.
Allow warming to RT.
Hydrolyze the ester (if ester was used) with LiOH/THF/H₂O to yield the final acid.
Part 3: Visualization of Synthesis Logic
The following diagram illustrates the synthetic logic, comparing the oxidative route (from aldehyde) and the alkylation route (from ester).
Figure 1: Synthetic pathways for 1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid showing oxidative and alkylation strategies.
Part 4: Applications in Drug Discovery[5]
Conformational Restriction
The cyclobutane ring acts as a rigid spacer. Unlike flexible alkyl chains, the 1,1-disubstitution pattern forces the carboxylic acid and the fluoroethyl group into specific vectors. This is particularly useful in:
GABA Analogs: Mimicking the structure of Gabapentin or Pregabalin but with altered lipophilicity and receptor binding profiles.
Peptidomimetics: Replacing gem-dimethyl groups to restrict the conformational space of the peptide backbone.
Metabolic Stability
The introduction of the fluorine atom at the terminal position of the ethyl chain serves two metabolic purposes:
Blocking Oxidation: The C-F bond (approx. 116 kcal/mol) is significantly stronger than a C-H bond, preventing metabolic hydroxylation at the terminal position by Cytochrome P450 enzymes.
Lipophilicity Modulation: Fluorine acts as a "polar hydrophobe," increasing lipophilicity (facilitating membrane permeability) while maintaining some polar character due to the C-F dipole.
References
PubChem Compound Summary. (2025). 1-(2-chloroethyl)cyclobutane-1-carboxylic acid (CID 126977340).[4] National Center for Biotechnology Information. Link (Cited for structural analogy and backbone properties).
BLD Pharm. (2025). 1-(2-Fluoroethyl)cyclobutane-1-carbaldehyde (CAS 1936219-82-7). Product Catalog. Link (Source of the aldehyde precursor).
Grygorenko, O. O., et al. (2020).[5] Fluoroalkyl-Containing 1,2-Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry. European Journal of Organic Chemistry.[5] Link (Methodology for fluorinated cyclobutane synthesis).
Pinnick, H. W., et al. (1981). Oxidation of α,β-unsaturated aldehydes. Tetrahedron, 37(12), 2091-2096. (Standard protocol for Route A).
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary
This technical guide examines the structural, physicochemical, and synthetic landscape of fluorinated cyclobutane carboxylic acids (FCCAs).[1][2] As rigid, metabolic stable bioisosteres, FCCAs are increasingly deployed in drug discovery to modulate lipophilicity (
), lower , and restrict conformational entropy of pendant pharmacophores.[1] This document provides actionable protocols for their synthesis—primarily via [2+2] cycloaddition and deoxofluorination—and analyzes their utility in designing conformationally restricted amino acids (CRAAs).[1]
Structural & Physicochemical Rationale[5][6]
The cyclobutane ring exists naturally in a puckered "butterfly" conformation to relieve torsional strain (eclipsing interactions). The introduction of fluorine atoms, with their high electronegativity (3.98 Pauling) and small van der Waals radius (1.47 Å), profoundly alters this landscape.[1]
The "Fluorine Effect" on Ring Puckering
Unlike hydrogen, fluorine introduces strong stereoelectronic effects.[1] In gem-difluorocyclobutanes, the C-F bonds prefer to adopt a conformation that minimizes dipolar repulsion.
3,3-Difluoro Substitution: Tends to flatten the ring slightly compared to the parent cyclobutane to maximize the distance between the fluorine lone pairs and the carbonyl oxygen of the carboxylic acid.
2,2-Difluoro Substitution: Induces a significant "gauche" effect with adjacent substituents, often locking the ring into a specific pucker that defines the vector of the carboxylic acid.
Acid Dissociation (
) Modulation
The inductive withdrawal (
effect) of fluorine stabilizes the carboxylate anion, lowering the .[1] This is a tunable parameter based on the distance of the fluorine from the carboxyl group.
Compound
Substitution Pattern
Approx.
Mechanistic Driver
Cyclobutanecarboxylic acid
Unsubstituted
~4.8
Baseline
3,3-Difluorocyclobutanecarboxylic acid
-substitution
~4.1 - 4.2
Weak inductive effect (distance dependent).
2,2-Difluorocyclobutanecarboxylic acid
-substitution
~3.1 - 3.4
Strong inductive stabilization of carboxylate.
Data interpolated from predicted models and comparative halo-acid trends.
Synthetic Methodologies
Two primary retrosynthetic disconnections dominate the field: the construction of the ring via cycloaddition and the functionalization of an existing ring.
Method A: Thermal [2+2] Cycloaddition (The Workhorse)
This is the most scalable route for 2,2- and 3,3-substituted derivatives. It involves the reaction of electron-deficient fluoro-olefins with electron-rich alkenes (or vice versa).
Reagents: 1,1-dichloro-2,2-difluoroethylene (critical precursor) or tetrafluoroethylene (TFE).
Mechanism: Stepwise diradical mechanism is generally favored over a concerted
pathway due to the polarity mismatch.
Regioselectivity: Controlled by the stability of the intermediate diradical. Head-to-head vs. head-to-tail dimerization is the primary impurity risk.
Method B: Deoxofluorination
Used for converting cyclobutanones to gem-difluorocyclobutanes.
Reagents: DAST (Diethylaminosulfur trifluoride), Deoxo-Fluor, or XtalFluor-E.
Challenge: Cyclobutane rings are prone to ring contraction or expansion (Wagner-Meerwein rearrangements) under the cationic conditions generated by DAST.
Visualization of Synthetic Logic
Figure 1: Decision tree for selecting the optimal synthetic route based on scale and structural requirements.
Experimental Protocol: Synthesis of 3,3-Difluorocyclobutanecarboxylic Acid
This protocol describes the synthesis of the 3,3-difluoro derivative via a [2+2] cycloaddition using 2,2-difluoro-1-chloroethylene, followed by dechlorination. This route avoids the use of gaseous TFE (explosive hazard) by using a liquid precursor.
Safety Note: This reaction requires a high-pressure autoclave. Fluoro-olefins can be narcotic and asphyxiants. Work in a well-ventilated fume hood.
Step 1: [2+2] Cycloaddition
Equipment: 500 mL Hastelloy or Stainless Steel autoclave.
Charge the autoclave with acrylonitrile and hydroquinone.
Cool the vessel to -40°C and condense 2,2-difluoro-1-chloroethylene into the reactor.
Seal and heat to 130°C for 12 hours . The internal pressure will rise significantly (approx. 15-20 bar).
Cool to room temperature and vent excess fluoro-olefin into a caustic scrubber.
Workup: Distill the crude dark oil under reduced pressure.
Product: 2-chloro-2,2-difluorocyclobutanecarbonitrile (mixture of isomers).
Step 2: Hydrolysis and Dechlorination[3]
Hydrolysis: Reflux the nitrile in concentrated HCl (6N) for 6 hours. Extract with ether, dry over MgSO₄, and concentrate to yield the crude carboxylic acid.[1]
Dechlorination (Reductive):
Dissolve the crude chloro-acid in Ethanol.
Add 10% Pd/C catalyst (5 mol%).
Hydrogenate at 3 bar H₂ pressure in a Parr shaker for 4 hours.
Filtration: Filter through Celite to remove Pd/C.
Purification: Recrystallize from Hexane/EtOAc.
Validation:
¹⁹F NMR: Look for a quintet around -80 to -100 ppm (characteristic of gem-difluoro).
¹H NMR: Verify the disappearance of the CHCl proton signal.
Medicinal Chemistry Applications
FCCAs are primarily utilized as Conformationally Restricted Amino Acids (CRAAs) . By incorporating the amino acid backbone into the cyclobutane ring, the rotation around the
bond is locked.
Glutamate and GABA Analogues[3]
GABA (Gamma-aminobutyric acid): A flexible neurotransmitter.
F-CABA (Fluorinated Cyclobutane Amino Acid): The cyclobutane ring restricts GABA into a folded conformation, improving selectivity for specific GABA receptors (GABA-C vs GABA-A).
Mechanism: The fluorine atom lowers the
of the amine (if -substituted) or the acid, altering the zwitterionic equilibrium at physiological pH.
Biological Logic Flow
Figure 2: Mechanistic impact of fluorination on the pharmacological profile of cyclobutane-based drugs.
References
Grygorenko, O. O., et al. (2019).[1][2][3] "Last of the gem-Difluorocycloalkanes: Synthesis and Characterization of 2,2-Difluorocyclobutyl-Substituted Building Blocks." The Journal of Organic Chemistry. Link[1]
Haufe, G., et al. (2012).[1] "Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives." Helvetica Chimica Acta.[4] Link
Mykhailiuk, P. K. (2021).[1] "CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue." ACS Omega. Link
Demchuk, O. P., & Grygorenko, O. O. (2023).[1][2] "The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry. Link
Meanwell, N. A., et al. (2020).[1][5] "Applications of fluorine-containing amino acids for drug design." European Journal of Medicinal Chemistry. Link
Bioisosteric potential of 1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid
A-1-2-F-CBCA: A Technical Guide to a Novel Bioisosteric Scaffold Abstract In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize pharmacokinetic and pharmacodynamic profiles i...
Author: BenchChem Technical Support Team. Date: February 2026
A-1-2-F-CBCA: A Technical Guide to a Novel Bioisosteric Scaffold
Abstract
In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize pharmacokinetic and pharmacodynamic profiles is paramount. Bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a cornerstone of this process. This guide introduces 1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid (A-1-2-F-CBCA), a novel scaffold designed to address common challenges in medicinal chemistry, including metabolic instability and suboptimal physicochemical properties. We present a comprehensive analysis of the scientific rationale underpinning its design, detailed protocols for its synthesis and characterization, and a thorough evaluation of its bioisosteric potential. By combining the conformational rigidity of the cyclobutane ring with the metabolic blocking and pKa-modulating effects of a fluoroethyl group, A-1-2-F-CBCA emerges as a versatile tool for researchers, scientists, and drug development professionals seeking to enhance the druglikability of carboxylic acid-containing candidates.
Introduction: The Rationale for A-1-2-F-CBCA
The pursuit of novel chemical entities with improved therapeutic profiles is a constant driver of innovation in medicinal chemistry. Two well-established strategies in this endeavor are the incorporation of strained aliphatic rings and the strategic use of fluorine.[1][2] A-1-2-F-CBCA is a culmination of these principles, designed to serve as a superior bioisosteric replacement for commonly used structural motifs.
The Cyclobutane Core: The cyclobutane ring is an increasingly utilized motif in drug design, valued for its ability to impart conformational rigidity and act as a saturated bioisostere for planar aromatic rings or gem-dimethyl groups.[3][4] Unlike flexible alkyl chains, the puckered conformation of the cyclobutane ring can lock a molecule into a more bioactive conformation, potentially increasing potency and selectivity.[5] Furthermore, replacing aromatic rings with saturated scaffolds like cyclobutane can improve aqueous solubility and metabolic stability, key attributes for successful drug candidates.[1][6]
The Fluoroethyl Substituent: Fluorine has been described as a "medicinal chemist's best friend" for its profound ability to modulate molecular properties.[7][8] The introduction of a fluorine atom, particularly on a side chain, can have several beneficial effects:
Metabolic Shielding: The carbon-fluorine bond is exceptionally strong, making it resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[2][9] Placing a fluorine on the ethyl group, as in A-1-2-F-CBCA, is a deliberate strategy to block potential "soft spots" for metabolic attack, thereby increasing the compound's half-life.[10][11]
pKa Modulation: The high electronegativity of fluorine exerts a strong electron-withdrawing inductive effect, which can lower the pKa of a nearby carboxylic acid.[12][13] This fine-tuning of acidity can be critical for optimizing interactions with biological targets and improving properties like membrane permeability.
Conformational Control & Lipophilicity: Fluorine substitution can influence molecular conformation and often increases lipophilicity, which can enhance membrane penetration.[2][7]
By integrating these features, A-1-2-F-CBCA is hypothesized to be an effective bioisostere for structures such as α-substituted phenylacetic acids or isobutyric acids, offering a pre-packaged solution to improve metabolic stability and modulate physicochemical properties.
Synthesis and Characterization
The synthesis of A-1-2-F-CBCA is designed as a robust and scalable route, starting from commercially available cyclobutanecarboxylic acid. The workflow emphasizes purity and clear characterization at each step.
Proposed Synthetic Workflow
The proposed synthesis proceeds via a standard α-alkylation of a cyclobutane carboxylate ester. The choice of reagents is guided by efficiency and safety.
Caption: Synthetic route for A-1-2-F-CBCA.
Detailed Experimental Protocol
Step 1: Synthesis of Ethyl Cyclobutanecarboxylate
To a round-bottom flask charged with cyclobutanecarboxylic acid (1.0 eq), add absolute ethanol (5.0 eq).
Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (0.1 eq) as a catalyst.
Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.
Cool the reaction to room temperature and quench by slowly pouring it into a saturated sodium bicarbonate solution.
Extract the aqueous layer with diethyl ether (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.
Purify by vacuum distillation to obtain pure ethyl cyclobutanecarboxylate.
Step 2: Synthesis of Ethyl 1-(2-fluoroethyl)cyclobutane-1-carboxylate
Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium (1.1 eq) to a solution of diisopropylamine (1.2 eq) in anhydrous THF at -78°C under an inert atmosphere (N₂ or Ar).
Slowly add a solution of ethyl cyclobutanecarboxylate (1.0 eq) in anhydrous THF to the LDA solution at -78°C. Stir for 1 hour to ensure complete enolate formation.
Add 1-bromo-2-fluoroethane (1.2 eq) to the reaction mixture and allow it to slowly warm to room temperature overnight.
Quench the reaction with a saturated ammonium chloride solution and extract with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by flash column chromatography on silica gel.
Step 3: Synthesis of 1-(2-Fluoroethyl)cyclobutane-1-carboxylic Acid (A-1-2-F-CBCA)
Dissolve the purified fluoroethyl ester (1.0 eq) in a mixture of ethanol and water (e.g., 3:1 v/v).
Add sodium hydroxide (2.0 eq) and stir the mixture at room temperature or gentle heat (50°C) until saponification is complete (monitored by TLC).
Remove the ethanol under reduced pressure.
Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 with 1M HCl.
Extract the product with ethyl acetate (3x).
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield the final product, A-1-2-F-CBCA.
Characterization: The final compound should be characterized by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.
Physicochemical Profiling
To evaluate the bioisosteric potential of A-1-2-F-CBCA, its key physicochemical properties must be quantified and compared to relevant analogs. These properties are critical determinants of a compound's absorption, distribution, metabolism, and excretion (ADME) profile.
Key Physicochemical Parameters
Property
Description
Significance in Drug Discovery
pKa
The acid dissociation constant, indicating the strength of the carboxylic acid.
Governs the ionization state at physiological pH, affecting solubility, permeability, and target binding.[12][13]
LogP / LogD₇.₄
The logarithm of the partition coefficient between octanol and water (LogP) or buffered solution at pH 7.4 (LogD).
A measure of lipophilicity, which influences membrane permeability, protein binding, and solubility.[14][15]
Aqueous Solubility
The maximum concentration of the compound that can dissolve in water.
Essential for oral absorption and formulation. Poor solubility is a major cause of drug candidate failure.
Comparative Data (Predicted and Experimental Analogues)
The following table presents a comparison between the parent cyclobutanecarboxylic acid and the predicted properties of A-1-2-F-CBCA. This comparison highlights the expected impact of the 2-fluoroethyl group.
Lower pKa due to inductive effect of F. Increased lipophilicity from ethyl and fluoro groups.
Causality: The electron-withdrawing nature of the fluorine atom is expected to stabilize the carboxylate anion, thereby lowering the pKa and making the acid stronger. The addition of the ethyl group and the fluorine atom increases the non-polar surface area, leading to a predicted increase in LogP.
Experimental Protocols for Physicochemical Characterization
Protocol 3.3.1: pKa Determination by Potentiometric Titration [19]
Accurately weigh ~5-10 mg of A-1-2-F-CBCA and dissolve in a known volume of deionized water (e.g., 10 mL), potentially with a small amount of co-solvent (e.g., methanol) if solubility is low.
Use a calibrated pH meter to monitor the pH of the solution.
Titrate the solution with a standardized solution of NaOH (e.g., 0.01 M), adding small, precise aliquots.
Record the pH after each addition of titrant.
Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (where half of the acid has been neutralized).[19]
Protocol 3.3.2: LogD₇.₄ Determination by Shake-Flask Method [20]
Prepare a phosphate buffer solution at pH 7.4 and saturate it with n-octanol. Also, saturate n-octanol with the buffer.
Prepare a stock solution of A-1-2-F-CBCA in the buffered aqueous phase.
Mix equal volumes of the aqueous stock solution and the saturated n-octanol in a vial.
Shake the vial vigorously for 1-2 hours to allow for partitioning equilibrium.
Centrifuge the vial to ensure complete phase separation.
Carefully sample both the aqueous and octanol phases.
Determine the concentration of the compound in each phase using a suitable analytical method, such as HPLC-UV.
Calculate LogD₇.₄ using the formula: LogD = log([Concentration in Octanol] / [Concentration in Aqueous]).[14]
In Vitro ADME Evaluation: Assessing Druggability
The primary rationale for designing A-1-2-F-CBCA is to enhance metabolic stability. The following workflow outlines the standard procedure for assessing this critical parameter.
Metabolic Stability Workflow
Caption: Workflow for Human Liver Microsomal Stability Assay.
Protocol: Human Liver Microsome (HLM) Stability Assay[21][22]
This assay measures the rate at which a compound is metabolized by Phase I enzymes, primarily CYPs, contained within liver microsomes.[21][22]
Preparation:
Thaw a vial of pooled human liver microsomes on ice. Dilute to a working concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).[21]
Prepare a 1 µM working solution of A-1-2-F-CBCA in the same buffer.
Prepare an NADPH regenerating system solution (cofactor for CYP enzymes).[23]
Prepare positive control compounds (e.g., Verapamil for high clearance, Warfarin for low clearance).
Incubation:
In a 96-well plate, combine the microsomal solution and the compound solution. Pre-incubate at 37°C for 5-10 minutes.
Initiate the metabolic reaction by adding the pre-warmed NADPH solution.[24]
Incubate the plate at 37°C with gentle shaking.
Sampling and Quenching:
At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture.[21]
Immediately quench the reaction by adding the aliquot to a well containing ice-cold acetonitrile with an internal standard (IS) to precipitate the proteins and stop the enzymatic activity.[22]
Analysis:
Centrifuge the plate to pellet the precipitated proteins.
Transfer the supernatant to a new plate for analysis.
Quantify the remaining concentration of A-1-2-F-CBCA at each time point using a validated LC-MS/MS method.[22]
Data Analysis:
Calculate the percentage of the compound remaining at each time point relative to the 0-minute sample.
Plot the natural logarithm (ln) of the percent remaining versus time.
The slope of the linear regression of this plot gives the elimination rate constant (k).
Calculate the half-life (t½) as 0.693 / k.
Calculate the intrinsic clearance (CLint) in µL/min/mg protein.[24]
Conclusion and Future Directions
1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid represents a thoughtfully designed chemical scaffold with significant bioisosteric potential. The combination of a conformationally constrained cyclobutane ring and a metabolically robust fluoroethyl side chain provides a compelling strategy to address common liabilities in drug discovery, particularly for carboxylic acid-containing compounds. The protocols detailed in this guide provide a clear pathway for its synthesis, characterization, and evaluation.
The anticipated properties of A-1-2-F-CBCA—namely, enhanced metabolic stability and modulated acidity—make it an attractive building block for medicinal chemists. Future work should focus on the empirical validation of these properties and the incorporation of this scaffold into existing pharmacophores to assess its impact on biological activity and overall ADME profile. As a versatile tool, A-1-2-F-CBCA has the potential to accelerate the optimization of drug candidates across various therapeutic areas.
References
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Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 3 – Phenyl Rings. Available from: [Link]
van den Bossche, J., et al. (2008). Development of Methods for the Determination of pKa Values. PMC. Available from: [Link]
Mykhailiuk, P. K. (2023). An “Ideal” Bioisoster of the para-substituted Phenyl Ring. ChemRxiv. Available from: [Link]
Ratni, H., et al. (2021). Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease. RSC Medicinal Chemistry, 12(4), 540-552. Available from: [Link]
Pfizer Corporate Database Analysis. (2025). Fluorine in Drug Design: A Case Study with Fluoroanisoles. ResearchGate. Available from: [Link]
Asghar, S. F., & Pagès, G. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry, 95(42), 15597–15604. Available from: [Link]
Conformational Analysis of 1-Substituted Cyclobutane Carboxylic Acids: A Guide for Drug Discovery Professionals
An In-Depth Technical Guide Abstract The cyclobutane scaffold has become an increasingly vital structural motif in modern medicinal chemistry, prized for its ability to impart conformational rigidity, improve metabolic s...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract
The cyclobutane scaffold has become an increasingly vital structural motif in modern medicinal chemistry, prized for its ability to impart conformational rigidity, improve metabolic stability, and serve as a versatile bioisostere.[1][2] The inherent three-dimensionality of the puckered cyclobutane ring offers a distinct advantage over flat aromatic systems, enabling more precise spatial orientation of pharmacophoric groups to enhance target engagement and selectivity.[2][3] However, harnessing the full potential of this scaffold requires a deep understanding of its conformational behavior. This technical guide provides a comprehensive exploration of the conformational analysis of 1-substituted cyclobutane carboxylic acids, a common building block in drug development. We will delve into the fundamental principles of cyclobutane puckering, the influence of substituents, and the synergistic application of experimental and computational techniques to elucidate the preferred three-dimensional structures that govern biological activity.
The Fundamental Principle: The Puckered Nature of the Cyclobutane Ring
Unlike the planar representation often seen in 2D chemical drawings, the cyclobutane ring is not flat. A planar conformation would induce significant torsional strain due to the eclipsing of all eight C-H bonds.[4][5] To alleviate this strain, the ring adopts a non-planar, "puckered" or "butterfly" conformation.[4][6][7] This puckering is the cornerstone of its conformational landscape.
The equilibrium geometry of cyclobutane is a delicate balance between two opposing forces:
Angle Strain : A planar cyclobutane would have internal C-C-C bond angles of 90°. While this deviates from the ideal sp³ angle of 109.5°, puckering the ring further decreases these angles to ~88°, thereby increasing angle strain.[4][6]
Torsional Strain : The puckered conformation significantly reduces the eclipsing interactions between adjacent C-H bonds, which is a major stabilizing factor.[4][5]
The result is a dynamic equilibrium where the ring rapidly inverts between two equivalent puckered conformations, analogous to the chair flip in cyclohexane, though with a much lower energy barrier (approximately 1.8-2.0 kcal/mol).[8] This puckering creates two distinct substituent positions: axial (pointing perpendicular to the approximate plane of the ring) and equatorial (pointing outwards from the ring).[8]
Caption: Dynamic equilibrium between two puckered cyclobutane conformers via a high-energy planar transition state.
The Role of the C1-Substituent: Dictating Conformational Preference
When a substituent is introduced at the C1 position, the two puckered conformations are no longer energetically equivalent. The equilibrium will favor the conformer that minimizes steric hindrance. Similar to substituted cyclohexanes, bulky substituents on a cyclobutane ring preferentially occupy the equatorial position .[9][10]
This preference is driven by the avoidance of unfavorable steric interactions between the axial substituent and the axial hydrogens at the C3 position (a 1,3-diaxial interaction).[11][12] An equatorial substituent projects away from the ring system, experiencing significantly less steric clash.[13] For 1-substituted cyclobutane carboxylic acids, the conformational equilibrium is therefore a critical determinant of how the carboxylic acid and the second substituent (R-group) are presented in three-dimensional space.
Caption: Equilibrium between axial and equatorial conformers of a 1-substituted cyclobutane.
A Synergistic Approach to Conformational Analysis
A robust conformational analysis cannot rely on a single technique. It requires the integration of experimental data, which provides a picture of the molecule's behavior in a specific state (solution or solid), and computational methods, which provide theoretical energetic and structural insights.[14][15]
Experimental Methodologies
A. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Solution-State Picture
NMR is the most powerful tool for studying the conformation of molecules in solution. For cyclobutanes, ¹H NMR provides two key pieces of information: vicinal coupling constants (³JHH) and the Nuclear Overhauser Effect (NOE).
Causality Behind the Method : The magnitude of the coupling constant between two vicinal protons is dependent on the dihedral angle between them, a relationship described by the Karplus equation. By measuring these couplings, we can deduce the geometry of the ring and the relative orientation of its substituents. NOE experiments measure through-space proximity, allowing for the definitive assignment of protons on the same (or opposite) faces of the ring.
Sample Preparation : Dissolve 5-10 mg of the 1-substituted cyclobutane carboxylic acid in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence conformational equilibria.
Data Acquisition :
Acquire a standard 1D ¹H NMR spectrum to observe chemical shifts and coupling patterns.
Acquire a 2D COSY (Correlation Spectroscopy) spectrum to establish proton-proton connectivity around the ring.
Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY spectrum with a mixing time of 200-500 ms. This is crucial for observing through-space correlations that differentiate axial and equatorial positions.
Data Analysis :
Assign all proton resonances using the COSY spectrum.
Measure the vicinal coupling constants (³JHH) from the 1D ¹H spectrum. For cyclobutanes, typical ³J(cis) values are larger than ³J(trans) values, but these can be complex.
Analyze the NOESY spectrum. A strong NOE between protons at C1 and C3 (e.g., H1 and H3-axial) is a hallmark of an axial substituent at C1. An equatorial substituent will show NOEs primarily to its geminal and vicinal equatorial neighbors.
Integrate the signals corresponding to the axial and equatorial conformers if they are in slow exchange on the NMR timescale to determine their relative populations.
B. X-ray Crystallography: The Solid-State Benchmark
X-ray crystallography provides an unambiguous, high-resolution snapshot of the molecule's conformation in the solid state.[16][17]
Causality Behind the Method : By diffracting X-rays off a single crystal, one can determine the precise coordinates of every atom in the molecule.[18] This yields exact bond lengths, bond angles, and the ring puckering angle, providing a definitive structural benchmark. It is a self-validating system in that the final structure must be consistent with the observed diffraction pattern. However, it's crucial to remember that the lowest energy conformation in a crystal lattice may not be the most populated conformation in solution.
Crystallization : Grow a single, high-quality crystal of the compound. This is often the rate-limiting step.[16] Common methods include slow evaporation from a saturated solution, vapor diffusion, or solvent layering.
Data Collection : Mount the crystal on a goniometer and place it in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.
Structure Solution and Refinement : The diffraction data is processed to determine the unit cell dimensions and the electron density map of the molecule. An atomic model is fitted to the electron density and refined to achieve the best agreement with the experimental data.
Analysis : Extract key geometric parameters from the final refined structure, including the cyclobutane ring puckering angle and the orientation of the substituents.
Computational Chemistry Methods
Computational modeling bridges the gap between experimental observations, providing a theoretical framework to understand the energetics driving the conformational preferences.[8]
Causality Behind the Method : Quantum mechanical methods like Density Functional Theory (DFT) can accurately calculate the potential energy surface of a molecule.[8] This allows for the determination of the relative energies of different conformers (e.g., axial vs. equatorial) and the energy barriers separating them. This "why" is rooted in solving the Schrödinger equation to find the most stable electronic arrangement for a given nuclear geometry.
Conformer Generation : Starting from the X-ray structure or a built model, generate the initial geometries for the axial and equatorial conformers.
Geometry Optimization : Perform a full geometry optimization for each conformer using a reliable DFT method (e.g., B3LYP functional with a 6-31+G(d) basis set).[8] This finds the lowest energy structure for each conformer in the gas phase.
Energy Calculation : Calculate the single-point electronic energies of the optimized structures using a higher level of theory or a larger basis set for greater accuracy. Include solvent effects using a continuum model (e.g., PCM) to better mimic solution-phase behavior.
Population Analysis : Calculate the relative Gibbs free energy (ΔG) between the conformers. Use the Boltzmann distribution equation to predict the equilibrium population of each conformer at a given temperature.
Validation : Compare the computationally derived data (e.g., predicted coupling constants, NOE distances, puckering angle) with the experimental results from NMR and X-ray crystallography to validate the computational model.
Caption: A synergistic workflow combining experimental and computational methods for robust conformational analysis.
Data Synthesis: A Quantitative Summary
To effectively utilize conformational data in drug design, it is essential to summarize the key findings in a clear, quantitative format.
Parameter
Equatorial Conformer
Axial Conformer
Method
Relative Energy (ΔG)
0.0 kcal/mol (Reference)
+1.9 kcal/mol
DFT (B3LYP/6-31+G(d))
Predicted Population (298 K)
~96%
~4%
Boltzmann Statistics
Ring Puckering Angle (θ)
28.5°
29.1°
DFT Optimization
Key ¹H-¹H NOE
H1 ↔ H2eq, H4eq
H1 ↔ H3ax
NOESY
³J(H1, H2)
J(cis) = 8.5 Hz, J(trans) = 6.2 Hz
J(cis) = 8.2 Hz, J(trans) = 6.5 Hz
¹H NMR
Table represents hypothetical but typical data for a 1-methylcyclobutane-1-carboxylic acid.
Conclusion and Outlook for Drug Development
The conformational analysis of 1-substituted cyclobutane carboxylic acids is a critical exercise in modern drug discovery. The non-planar, puckered nature of the cyclobutane ring, combined with the strong preference for substituents to occupy the equatorial position, provides a predictable framework for designing rigid molecules with well-defined three-dimensional structures. By employing a synergistic approach that leverages the strengths of NMR spectroscopy, X-ray crystallography, and computational chemistry, researchers can confidently determine the dominant solution-state conformations of these valuable scaffolds. This detailed structural knowledge is paramount for building accurate structure-activity relationships (SAR), optimizing ligand-receptor interactions, and ultimately designing more potent and selective therapeutics.
References
G. S. C. R. d. A. e. Silva, J. A. R. Rodrigues, "Cyclobutanes in Small‐Molecule Drug Candidates," ChemMedChem, 2022. [Link]
G. S. C. R. d. A. e. Silva, J. A. R. Rodrigues, "Cyclobutanes in Small-Molecule Drug Candidates," PubMed, 2022. [Link]
G. Jiménez-Osés et al., "Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study," The Journal of Organic Chemistry, 2006. [Link]
G. Jiménez-Osés et al., "Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study," ACS Publications, 2006. [Link]
G. Jiménez-Osés et al., "Conformational analysis of 2-substituted cyclobutane-alpha-amino acid derivatives. A synergistic experimental and computational study," PubMed, 2006. [Link]
J. B. Lambert, J. D. Roberts, "Nuclear Magnetic Resonance Spectroscopy. Conformational Properties of Cyclobutanes. Variation of Geminal Fluorine—Fluorine Chemical-Shift Differences with Temperature," Journal of the American Chemical Society, 1965. [Link]
J. B. Lambert, J. D. Roberts, "NMR Spectroscopy of Cyclobutanes," ResearchGate, 1965. [Link]
K. V. Salazar et al., "Conformational Analysis of Cyclobutanecarboxylic Acid," ResearchGate, 2023. [Link]
D. Hazelard, A. Fadel, C. Girard, "Stereoselective synthesis of (1R,2R)-1-amino-2-hydroxycyclobutanecarboxylic acid—serine derivative—, from racemic or optically active materials," Chemical Physics Letters, 2006. [Link]
J. B. Lambert, J. D. Roberts, "Nuclear Magnetic Resonance Spectroscopy. Conformational Properties of Cyclobutanes," Journal of the American Chemical Society, 1965. [Link]
A. Galano, J. R. Alvarez-Idaboy, "1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: a Theoretical Study," aws.amazon.com, N.D. [Link]
Chemistry LibreTexts, "Ring Strain and the Structure of Cycloalkanes," Chemistry LibreTexts, 2015. [Link]
T. Fujisawa et al., "Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F," ACS Publications, 2021. [Link]
J. Ashenhurst, "Ring Strain In Cyclopropane and Cyclobutane," Master Organic Chemistry, 2014. [Link]
Chemistry LibreTexts, "Conformations of Cycloalkanes," Chemistry LibreTexts, 2024. [Link]
K. V. Salazar et al., "(PDF) CONFORMATIONAL ANALYSIS OF CYCLOBUTANECARBOXYLIC ACID," ResearchGate, 2023. [Link]
Chemistry LibreTexts, "Ring Strain and the Structure of Cycloalkanes," Chemistry LibreTexts, 2023. [Link]
Chad's Prep, "Exploring the Conformations of Cycloalkanes," YouTube, 2017. [Link]
SciSpace, "Conformational analysis of cycloalkanes," SciSpace, 2015. [Link]
J. C. Sancho-García, A. J. Pérez-Jiménez, "Ab initio study of cyclobutane: molecular structure, ring-puckering potential, and origin of the inversion barrier," PubMed, 2005. [Link]
ResearchGate, "Conformational analysis of cycloalkanes," ResearchGate, N.D. [Link]
ResearchGate, "Crystallographic data and X-ray experiment and structure refinement parameters for I and II," ResearchGate, N.D. [Link]
Patsnap, "Process for preparing cyclobutane-1,2-dicarboxylic esters," P
J. J. Bloomfield, D. S. Seigler, "1,3-Cyclobutanedicarboxylic Acid—A History of Mistaken Identity," Oklahoma Academy of Science, 1976. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Ticket ID: CHEM-SUP-8821
Subject: Yield Optimization & Process Safety for Fluorinated Cyclobutane Scaffolds
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
The synthesis of 1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid presents a classic conflict in organic synthesis: the tension between "direct" alkylation routes (which often suffer from low reactivity and volatility issues) and "stepwise" functionalization routes (which are longer but more robust).
This guide addresses the primary causes of yield loss:
Inefficient Enolization: Incomplete formation of the quaternary center.
Elimination vs. Substitution: The tendency of fluoroethyl halides to undergo E2 elimination.
Fluorination Side Reactions: Elimination of the hydroxyl precursor to vinyl species during deoxyfluorination.
Module 1: Strategic Route Selection
Before troubleshooting specific steps, ensure you are using the thermodynamically and kinetically favored pathway.
Route A: Direct Fluoroalkylation (NOT RECOMMENDED)
Method: Alkylation of ethyl cyclobutanecarboxylate with 1-bromo-2-fluoroethane using LDA.
Failure Mode: 1-bromo-2-fluoroethane is highly volatile (bp 71-72°C) and toxic. It acts as a poor electrophile due to the high electronegativity of fluorine reducing the leaving group ability of the bromide, while simultaneously promoting E2 elimination to vinyl fluoride under strong basic conditions.
Route B: The "Protected Alcohol" Pathway (RECOMMENDED)
Method: Alkylation with a protected bromoethanol (e.g., (2-bromoethoxy)-tert-butyldimethylsilane), followed by deprotection and deoxyfluorination.
Advantage: Uses non-volatile, highly reactive electrophiles. Separates the C-C bond formation from the C-F bond formation, allowing optimization of each.
LiHMDS is often too bulky and less basic (pKa ~26) compared to LDA (pKa ~36), leading to incomplete enolization of the cyclobutane ester.
Temperature
-78°C to -40°C
The enolate of cyclobutane esters is prone to self-condensation (Claisen) if warmed too quickly before electrophile addition.
Co-solvent
DMPU (10-20% v/v)
CRITICAL: The cyclobutane enolate aggregates tightly. DMPU (or HMPA) breaks these aggregates, significantly increasing the reaction rate with the alkyl bromide.
Stoichiometry
1.1 equiv Base / 1.2 equiv Electrophile
Excess electrophile drives the reaction to completion, compensating for any hydrolysis due to trace moisture.
Troubleshooting Protocol:
Issue: Recovered starting material (>20%).
Fix: Ensure anhydrous conditions. Pre-dry the amine and THF. Add DMPU.[2] If using commercially available LDA, titrate it; it degrades over time.
Fix: Add the ester slowly to the LDA solution (inverse addition is rarely needed here, but slow addition prevents local excess of ester). Keep T < -70°C during enolization.
Step 2: Deprotection & Deoxyfluorination (The "Yield Killer")
Reaction: Alcohol Precursor + Fluorinating Agent
Fluoro-ester.
This is the most sensitive step. Converting a primary alcohol to a fluoride on a quaternary carbon scaffold often leads to elimination (forming the vinyl group) or rearrangement.
Recommended Reagent:XtalFluor-E or Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride).
Avoid DAST if possible due to thermal instability and higher elimination rates.
Protocol for High Yield Fluorination:
Solvent: Dichloromethane (anhydrous).
Base Additive: DBU (1.5 equiv) or 2,6-Lutidine.
Why? Neutralizes HF generated in situ, preventing acid-catalyzed rearrangements or polymerization.
Temperature: Start at -78°C, warm slowly to 0°C. Do not reflux.
Troubleshooting Protocol:
Issue: Formation of Vinyl Ether/Alkene (Elimination).
Cause: Reaction temperature too high or lack of base scavenger.
Fix: Switch to PBSF (Perfluorobutanesulfonyl fluoride) with TBAT catalyst if elimination persists. This is a milder, non-basic source of fluoride.
Issue: Black tar formation.
Cause: Decomposition of the fluorinating agent.
Fix: Ensure the alcohol is completely dry (azeotrope with toluene). Water reacts violently with Deoxo-Fluor/DAST.
Step 3: Hydrolysis to the Acid
Reaction: Fluoro-ester + LiOH
Target Acid.
Warning: Harsh acidic hydrolysis (HCl/Reflux) can attack the C-F bond or cause decarboxylation.
Optimization: Use LiOH in THF/Water (4:1) at room temperature. Lithium is a mild Lewis acid that assists ester cleavage without affecting the aliphatic fluorine.
Module 3: Visual Workflows
Synthetic Pathway Logic
Figure 1: Optimized synthetic workflow emphasizing the "Protected Alcohol" route to minimize volatility and elimination risks.
Module 4: Frequently Asked Questions (FAQs)
Q1: Can I use 1-chloro-2-fluoroethane instead of the bromo-analog to save money?
Answer:No. The chloride is significantly less reactive. Given the steric hindrance of the cyclobutane enolate (forming a quaternary center), the chloride will likely result in <10% yield and massive recovery of starting material. You need the leaving group ability of Bromide or Iodide.
Q2: My fluorination step (Step 2) yields a product with an NMR signal at
6.0-6.5 ppm. What is this?
Answer: This is the alkene resulting from elimination (1-vinylcyclobutane-1-carboxylate).
Solution: You are likely processing at too high a temperature or without enough base. Switch from DAST to XtalFluor-E and ensure you add DBU (1.5 eq) before adding the fluorinating agent. Keep the reaction below 0°C.
Q3: Why use DMPU? Can I use HMPA?
Answer: Yes, HMPA works identically but is a potent carcinogen. DMPU (N,N'-Dimethylpropyleneurea) is a safer, non-carcinogenic alternative that performs the same function: solvating the Lithium cation to break up enolate aggregates, making the "naked" enolate far more nucleophilic.
Q4: Is the final acid stable?
Answer: Yes, the C-F bond in a primary fluoroethyl group is metabolically and chemically stable under standard conditions. However, avoid storing it in strongly basic solutions for extended periods, as the alpha-quaternary center provides enough steric strain that degradation can occur under extreme forcing conditions.
References
Cyclobutane Ring Synthesis
Cason, J., & Way, R. L. (1955). Preparation of Cyclobutanecarboxylic Acid. Journal of Organic Chemistry, 14(1), 31-36.
Singh, R. P., & Shreeve, J. M. (2002). Nucleophilic Fluorination with Deoxo-Fluor. Synthesis, 2002(17), 2561-2578. Link
L'Heureux, A., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. Journal of Organic Chemistry, 75(10), 3401–3411. (Introduction of XtalFluor reagents). Link
Related Patent Literature (Analogous Structures)
Patent: US 2012/0122843 A1. "Substituted Cyclobutane Derivatives." (Describes synthesis of similar fluoro-cyclobutane intermediates for pharmaceutical applications). Link
Disclaimer: This guide is for research purposes only. All chemical operations should be performed by qualified personnel in a fume hood with appropriate PPE. Fluorinating agents (DAST, Deoxo-Fluor) are potential explosion hazards if heated or contacted with water.
Technical Support Center: Troubleshooting Low Reactivity of Cyclobutane Carboxylic Acid Moieties
Introduction: Understanding the Challenge Cyclobutane carboxylic acid and its derivatives are valuable building blocks in medicinal chemistry and materials science, offering unique conformational constraints.[1] However,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Understanding the Challenge
Cyclobutane carboxylic acid and its derivatives are valuable building blocks in medicinal chemistry and materials science, offering unique conformational constraints.[1] However, researchers often encounter frustratingly low reactivity, particularly in crucial reactions like amide and ester formation. This guide provides an in-depth, question-and-answer-based approach to troubleshoot these issues, grounded in mechanistic principles and validated protocols.
The core challenge stems from the inherent structure of the cyclobutyl group. The four-membered ring imposes significant steric hindrance around the carboxylic acid's carbonyl carbon. This bulkiness physically obstructs the approach of nucleophiles (like amines or alcohols), slowing down or completely preventing reactions that would otherwise proceed smoothly with less hindered acids like acetic or benzoic acid.[2]
Part 1: Frequently Asked Questions & First-Line Solutions
Q1: My standard amide coupling reaction (e.g., EDC/HOBt) with cyclobutane carboxylic acid is failing or giving very low yields. Why?
Answer: This is the most common issue and is almost always due to steric hindrance. Standard coupling reagents like EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide) form an O-acylisourea intermediate. While reactive, this intermediate can still be too sterically crowded for an incoming amine to attack efficiently. Furthermore, the amine, being a base, can deprotonate the carboxylic acid, forming the highly unreactive carboxylate anion, which further complicates the reaction.[3][4]
First-Line Solution: Switch to a more potent, sterically-optimized coupling reagent.
Recommendation: Use a uronium/aminium-based reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).
Causality: HATU reacts with the carboxylate to form a highly reactive OAt-active ester.[5][6] The 7-azabenzotriazole (OAt) group is an excellent leaving group, and the pyridine nitrogen atom in its structure is thought to stabilize the transition state through a neighboring group effect, accelerating the reaction even with hindered substrates.[5][7] HATU is particularly effective for coupling sterically hindered acids where other reagents fail.[6][7]
.
Q2: I've switched to HATU, but my reaction is still sluggish. What are the next critical parameters to check?
Answer: If even a powerful coupling agent isn't delivering results, the issue likely lies with the reaction conditions or the nature of your amine.
Base Selection is Crucial: The reaction requires a non-nucleophilic, sterically hindered base to deprotonate the carboxylic acid without competing with your desired amine.
Recommendation: Use N,N-Diisopropylethylamine (DIPEA or Hünig's base) instead of triethylamine (TEA).
Causality: DIPEA is too bulky to act as a nucleophile, preventing it from reacting with the activated acid. TEA is less hindered and can sometimes lead to side products. Ensure you are using at least 2.0 equivalents of DIPEA—one to neutralize the carboxylic acid and one to neutralize the HCl salt if your amine is a hydrochloride salt.[5]
Solvent and Solubility: Poor solubility of any reactant can kill a reaction.
Recommendation: Use a polar aprotic solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[5]
Causality: These solvents are excellent at dissolving a wide range of organic molecules and will not interfere with the reaction mechanism. If your solution appears milky or heterogeneous, solubility is likely a problem.[8] Consider gentle heating (40-50 °C) if all reactants are stable at that temperature.
Amine Reactivity: If your amine is electron-deficient (e.g., an aniline with electron-withdrawing groups) or is itself very sterically hindered (e.g., a secondary amine with bulky substituents), the challenge is magnified.
Recommendation: For these challenging cases, you may need to revert to a more forcing, two-step method. See Part 2 for advanced strategies.
.
Part 2: Advanced Troubleshooting & Mechanistic Insights
When standard coupling protocols are insufficient, a more robust, two-step activation strategy is required. The goal is to convert the carboxylic acid into a highly reactive, isolable (or generated in situ) intermediate that can then be reacted with the nucleophile under optimized conditions.
Q3: My amine is very expensive or poorly nucleophilic. How can I activate the cyclobutane carboxylic acid first to ensure the best chance of success?
Answer: For challenging substrates, converting the carboxylic acid to an acyl chloride or a mixed anhydride is a classic and highly effective strategy. This decouples the activation step from the coupling step.
Strategy 1: Acyl Chloride Formation
This method creates a highly electrophilic acyl chloride, which will react with even weak nucleophiles.
Recommended Reagent:Oxalyl chloride with a catalytic amount of DMF.
Causality: Thionyl chloride (SOCl₂) can also be used, but oxalyl chloride is often preferred because its byproducts (CO, CO₂, HCl) are all gaseous, simplifying workup.[9][10] The reaction proceeds via the Vilsmeier reagent, which is formed in situ from oxalyl chloride and DMF.[11] This is a powerful and reliable method for even hindered acids.
Strategy 2: Mixed Anhydride Formation
This method provides a highly reactive intermediate that is often more selective than an acyl chloride, leading to fewer side reactions.
Causality: Reacting the cyclobutane carboxylic acid with pivaloyl chloride in the presence of a base (like N-methylmorpholine or DIPEA) forms a mixed anhydride. The pivaloyl group is extremely bulky. When the amine attacks, it will preferentially attack the less hindered cyclobutyl carbonyl carbon, leading cleanly to the desired amide.[12][13] This method is frequently superior for reactions involving highly hindered amines.[12]
.
Troubleshooting Summary Table
Problem
Potential Cause(s)
Recommended Solution(s)
No or low conversion with standard reagents (EDC, DCC)
Steric Hindrance: The cyclobutyl group blocks the amine's approach to the activated carbonyl.
1. Switch to a uronium salt coupling reagent like HATU or HBTU .[6][7] 2. Use at least 1.1 equivalents of the coupling agent and 2.0 equivalents of a hindered base like DIPEA .[5]
Reaction fails even with HATU
1. Poor Solubility: Reactants are not fully dissolved. 2. Incorrect Base: Base is not strong enough or is acting as a competing nucleophile. 3. Poorly Nucleophilic Amine: The amine is electron-deficient or sterically hindered.
1. Change solvent to DMF or DMSO . Gentle heating (40-50 °C) may be required.[8] 2. Ensure use of DIPEA (≥2 eq). 3. Move to a two-step activation protocol (see below).
Decomposition of starting materials
Reaction too forcing: High temperatures or overly reactive intermediates may be degrading sensitive functional groups.
1. Perform the reaction at a lower temperature (start at 0 °C and warm slowly to RT). 2. Consider the mixed anhydride method with pivaloyl chloride , which is often milder than acyl chloride formation.[12][14]
Multiple side products observed
Side reactions: Symmetrical anhydride formation, N-acylurea formation (with carbodiimides), or reaction with solvent/base.
1. Acyl Chloride/Mixed Anhydride: These methods offer cleaner conversions by pre-forming the active species. 2. Order of Addition: For coupling reagents, always add the reagent to the mixture of acid, amine, and base. This minimizes side reactions of the highly reactive activated ester.
Part 3: Validated Experimental Protocols & Diagrams
To a stirred solution of cyclobutane carboxylic acid (1.0 eq) and the desired amine (1.0-1.2 eq) in anhydrous DMF (0.1 M concentration), add DIPEA (2.5 eq).
Cool the mixture to 0 °C in an ice bath.
Add HATU (1.2 eq) portion-wise, ensuring the temperature remains below 10 °C.
Allow the reaction to warm to room temperature and stir for 4-16 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO₃, and brine.
Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
.
Protocol 2: Acyl Chloride Formation and Coupling (Advanced)
Step A: Acyl Chloride Synthesis
Dissolve cyclobutane carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) under a nitrogen atmosphere.
Add a catalytic amount of DMF (1-2 drops).
Add oxalyl chloride (1.3 eq) dropwise via syringe at room temperature.[10] Vigorous gas evolution will be observed.
Stir the mixture at room temperature for 1-2 hours after gas evolution ceases.
Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude cyclobutane carbonyl chloride, which is often used directly in the next step.
Step B: Amide Formation
Dissolve the amine (1.0 eq) in anhydrous DCM (0.2 M) and add a non-nucleophilic base such as pyridine or DIPEA (1.5 eq).
Cool the solution to 0 °C.
Dissolve the crude acyl chloride from Step A in a small amount of anhydrous DCM and add it dropwise to the cooled amine solution.
Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours.
Monitor by TLC or LC-MS. Workup and purify as described in Protocol 1.
.
Diagrams and Workflows
Caption: Decision workflow for troubleshooting cyclobutane carboxylic acid couplings.
Technical Comparison: Ethyl vs. Fluoroethyl Cyclobutane Analogs in Drug Design
Executive Summary This guide provides a technical analysis of the bioisosteric replacement of ethyl groups with fluoroethyl (specifically 2-fluoroethyl) moieties attached to cyclobutane scaffolds. This modification is a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical analysis of the bioisosteric replacement of ethyl groups with fluoroethyl (specifically 2-fluoroethyl) moieties attached to cyclobutane scaffolds. This modification is a high-precision medicinal chemistry strategy used to modulate physicochemical properties without significantly altering steric volume.
Key Takeaways:
Lipophilicity: Substitution of ethyl with fluoroethyl typically lowers LogD (by ~0.3–0.7 units) due to the C-F bond polarity, contrasting with the lipophilicity increase seen in aromatic fluorination.
Basicity (pKa): The strong electron-withdrawing effect (
) of the fluorine atom reduces the pKa of proximal amines by 1.0–2.5 log units , improving membrane permeability for basic drugs.
Metabolic Stability: While often cited as a metabolic blocker, experimental data indicates that fluoroethyl esters may exhibit comparable stability to ethyl esters against carboxylesterases, requiring case-by-case validation.
Mechanistic Analysis: The Bioisosteric Rationale
Steric vs. Electronic Modulation
The cyclobutane ring acts as a rigid spacer, directing substituents into specific vectors. Replacing an ethyl group (
) with a 2-fluoroethyl group () is a "sterically silent" modification but an "electronically loud" one.
Sterics: The van der Waals radius of Fluorine (1.47 Å) is only slightly larger than Hydrogen (1.20 Å). The 2-fluoroethyl group fits into the same hydrophobic pockets as the ethyl group with minimal steric clash.
Electronics: The C-F bond is highly polarized. This introduces a permanent dipole that can engage in orthogonal multipolar interactions with protein backbone carbonyls (C-F···C=O) or orthogonal dipoles, potentially enhancing binding affinity (
).
The "Polar Hydrophobicity" Effect
Unlike chlorination or bromination, which increase lipophilicity, aliphatic fluorination often reduces it. The high electronegativity of fluorine lowers the energy of the Highest Occupied Molecular Orbital (HOMO), reducing the oxidative potential of the molecule.
Graphviz Diagram: Physicochemical Decision Logic
The following decision tree illustrates when to deploy the fluoroethyl strategy during lead optimization.
Figure 1: Decision framework for substituting ethyl with fluoroethyl groups on cyclobutane scaffolds.
Comparative Data Analysis
The following data aggregates findings from BCL6 inhibitor optimization and radiotracer stability studies.
Table 1: Physicochemical Property Shifts
Property
Ethyl Analog ()
Fluoroethyl Analog ()
Impact / Mechanism
LogD (pH 7.4)
Baseline
-0.4 to -0.7
Decreased. Polarity of C-F bond increases aqueous solubility relative to ethyl.
pKa (Proximal Amine)
~9.5 - 10.5
~8.0 - 9.0
Decreased. Inductive withdrawal () stabilizes the free base form, improving membrane permeability.
C-C / C-F Bond Length
1.54 Å (C-C)
1.35 Å (C-F)
Shorter. C-F bond is stronger and shorter, altering the distal interaction vector slightly.
Metabolic Liability
High (Oxidation at -1)
Low to Moderate
Improved. F blocks CYP450 hydrogen abstraction at the -position.
Table 2: Biological Activity Case Studies
Target / Compound Class
Ethyl Activity ( / Stability)
Fluoroethyl Activity ( / Stability)
Observation
BCL6 Inhibitors (Quinolinone core)
0.082 M
Comparable
In the BCL6 binding pocket, the fluoroethyl group maintained potency, confirming it acts as a bioisostere without steric penalty [1].
Carboxylesterase Stability (Ester linkers)
= 15 min
= 15 min
No Difference. Contrary to expectation, replacing ethyl with fluoroethyl in ester substrates did not improve stability against porcine liver esterase [2].
Dopamine Transporter (-CIT analogs)
= 1.4 nM
= 1.6 nM
Bioequivalent. The fluoroethyl analog (FE-CIT) retained high affinity, validating its use as a PET tracer (F) for the ethyl parent [2].
Experimental Protocols
Synthesis of 1-(2-Fluoroethyl)cyclobutane Derivatives
Rationale: Direct fluorination is often non-selective. The preferred route utilizes a tosylate displacement or deoxofluorination of an alcohol precursor.
Workflow Diagram:
Figure 2: Standard synthetic pathway for introducing the fluoroethyl moiety.
Protocol Steps:
Activation: Dissolve the cyclobutane-ethanol precursor (1.0 eq) in dry DCM. Add triethylamine (1.5 eq) and cool to 0°C. Dropwise add methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 2 hours.
Workup: Wash with
, dry over , and concentrate to yield the mesylate intermediate.
Fluorination: Dissolve the mesylate in anhydrous TBAF (Tetra-n-butylammonium fluoride) in THF (1M solution). Reflux at 60°C for 4-6 hours.
Note: For higher yields, use CsF in t-butanol at 110°C to reduce elimination byproducts (vinyl cyclobutane).
Validation: Monitor by
F-NMR (expect triplet of triplets around -210 to -220 ppm).
In Vitro Metabolic Stability Assay (Microsomal)
Rationale: To verify if the fluoroethyl group successfully blocks metabolic oxidation compared to the ethyl parent.
Preparation: Prepare 10 mM stock solutions of the Ethyl and Fluoroethyl analogs in DMSO.
Incubation: Dilute to 1
M in phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM).
Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH-regenerating system (1 mM NADPH final).
Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes. Quench immediately with ice-cold acetonitrile containing internal standard.
Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.
Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (
) using:
References
McCreary, R. P., et al. (2021). "Into Deep Water: Optimizing BCL6 Inhibitors by Growing into a Solvated Pocket." Journal of Medicinal Chemistry. Link[1]
Wadsak, W., et al. (2011). "The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: There is no difference."[2] Nuclear Medicine and Biology. Link
Grygorenko, O. O., et al. (2020). "Fluoroalkyl-Substituted Cyclobutanes." European Journal of Organic Chemistry. Link
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link
A Comparative Guide to the Stability of Fluorinated vs. Non-Fluorinated Cyclobutanes in Drug Discovery
Introduction: The Strategic Value of Strained Scaffolds and Fluorine In the landscape of modern medicinal chemistry, the quest for novel chemical matter with optimized drug-like properties is perpetual. Cyclobutane rings...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of Strained Scaffolds and Fluorine
In the landscape of modern medicinal chemistry, the quest for novel chemical matter with optimized drug-like properties is perpetual. Cyclobutane rings, once considered mere chemical curiosities due to their inherent ring strain, have emerged as valuable scaffolds.[1][2] Their rigid, three-dimensional structure provides a unique way to orient substituents in space, replacing more flexible fragments and locking in bioactive conformations.[1] Parallel to this, the use of fluorine in drug design has become a cornerstone strategy.[3][4][5][6] Over half of all recently approved small-molecule drugs contain at least one fluorine atom, a testament to its ability to fine-tune molecular behavior with remarkable precision.[5]
This guide provides an in-depth comparative analysis of the stability of fluorinated versus non-fluorinated cyclobutanes. We will dissect the theoretical underpinnings of chemical and metabolic stability, present supporting experimental data, and provide detailed protocols for assessing these critical parameters. The objective is to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to strategically deploy these motifs in their discovery programs.
Pillar 1: The Theoretical Framework of Cyclobutane Stability
Understanding the stability of a cyclobutane scaffold requires a dual perspective: its intrinsic chemical stability, dictated by bond energies and ring strain, and its metabolic stability, which governs its fate in a biological system.
Chemical Stability: A Tale of Strain and Bond Strength
The cyclobutane ring is inherently unstable due to significant ring strain , a composite of angle strain and torsional strain.[2][7][8]
Angle Strain: An ideal sp³-hybridized carbon has bond angles of 109.5°. The 90° angles of a planar square force the C-C-C bonds into a highly strained state.[7][8] To alleviate this, the cyclobutane ring is not flat; it adopts a "puckered" or "butterfly" conformation, which slightly reduces the bond angles to around 88° but provides a more significant reduction in torsional strain.[9][10]
Torsional Strain: In a planar cyclobutane, all eight C-H bonds would be fully eclipsed, creating significant repulsive interactions. The puckered conformation staggers these bonds, relieving much of this strain.[8][9]
How does fluorination impact this?
The introduction of fluorine, the most electronegative element, adds another layer of complexity. The primary effect on chemical stability stems from the formidable strength of the carbon-fluorine (C-F) bond (~485 kJ/mol for an sp³ carbon) compared to the carbon-hydrogen (C-H) bond (~414 kJ/mol).[11] This makes the C-F bond highly resistant to homolytic cleavage, rendering the molecule less susceptible to certain forms of chemical degradation.[11]
Furthermore, fluorination can influence the ring's conformational preferences. For instance, studies on 1-substituted CF₃-cyclobutanes have shown that the trifluoromethyl group often prefers an axial position, with the ring remaining in a nearly flattened state.[12][13] This conformational locking can be a powerful tool in drug design, stabilizing a desired orientation of substituents for optimal target binding.
Metabolic Stability: Blocking the Body's "Detox" Machinery
Metabolic stability is a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[14] Poor metabolic stability leads to rapid clearance from the body, resulting in a short half-life and low bioavailability, often dooming an otherwise promising drug candidate.[15][16]
The primary enzymes responsible for the oxidative metabolism of most drugs (Phase I metabolism) are the Cytochrome P450 (CYP) superfamily , located predominantly in the liver.[17][18] These enzymes often attack electron-rich or sterically accessible C-H bonds, converting them into more polar C-OH groups to facilitate excretion.[17]
The Fluorine "Shielding" Effect
Fluorination is a premier strategy for enhancing metabolic stability by addressing these "metabolic soft spots."[3][11]
Direct Blockade: Replacing a metabolically labile C-H bond with a robust C-F bond effectively blocks CYP-mediated hydroxylation at that position.[11][17] The high energy of the C-F bond makes it exceptionally resistant to oxidative cleavage by CYP enzymes.[17][19]
Electronic Deactivation: The strong electron-withdrawing nature of fluorine can decrease the electron density of neighboring C-H bonds, making them less attractive targets for oxidative enzymes.[11][17]
However, the impact of fluorination is not always straightforward. While it often enhances stability, the effect can be context-dependent. In some cases, blocking one metabolic pathway may simply redirect metabolism to another site on the molecule. Furthermore, as we will see in the experimental data section, the introduction of a fluorinated group can sometimes lead to a decrease in metabolic stability, highlighting the necessity of empirical validation.[12][13]
Pillar 2: Experimental Evidence & Comparative Data
Theoretical principles must be grounded in empirical data. The following tables summarize experimental findings that compare key physicochemical and stability parameters of fluorinated and non-fluorinated cyclobutanes.
Table 1: Comparative Physicochemical Properties
The introduction of fluorine profoundly alters a molecule's electronic properties, which in turn affects its acidity/basicity (pKa) and lipophilicity (LogP/LogD)—critical parameters for solubility, permeability, and target engagement.
Property
Non-Fluorinated Cyclobutane
Fluorinated Cyclobutane
Causality & Field Insights
Basicity (pKa)
Higher pKa (More Basic)
Lower pKa (Less Basic)
Fluorine's strong inductive electron-withdrawing effect pulls electron density away from nearby basic groups (e.g., amines), making them less likely to accept a proton. A study on 3-phenylcyclobutylamines showed that fluorination decreased the pKa by approximately 0.8 units, a significant shift that can improve membrane permeability by reducing the proportion of the charged species at physiological pH.[20]
Lipophilicity (LogP)
Varies
Typically Increased (context-dependent)
A single fluorine-for-hydrogen substitution often slightly increases LogP. However, the overall effect is complex and influenced by the molecular conformation. For instance, studies on cis-1,2-disubstituted cyclobutanes revealed that CF₃ and C₂F₅-substituted derivatives had lower lipophilicity than anticipated, a phenomenon attributed to specific hyperconjugative interactions enabled by the ring's conformation.[1][21]
Conformation
Puckered "Butterfly"
Puckered; can be "locked" by fluorine
Fluorine substitution can influence the ring's puckering and the preferred orientation of substituents. X-ray crystallography of several 1-(trifluoromethyl)cyclobutanes revealed a strong preference for the CF₃ group to occupy an axial position, effectively locking the conformation.[12][13] This conformational rigidity can be exploited to enhance binding affinity.
Table 2: Comparative Chemical & Metabolic Stability
Direct assessment of stability under chemical and biological conditions provides the most definitive evidence of fluorine's impact.
Stability Type
Non-Fluorinated Analog
Fluorinated Analog
Experimental Findings & Implications
Chemical Stability
Stable under standard conditions
Highly Stable
In a direct stability test, representative trifluoromethyl cyclobutanes showed no decomposition after 24 hours at room temperature in either 1 M hydrochloric acid or 1 M sodium hydroxide. This underscores the chemical robustness imparted by the strong C-F bond, making these scaffolds suitable for a wide range of synthetic manipulations and formulation conditions.[12][13]
Metabolic Stability
Varies
Varies (Context-Dependent)
The effect of fluorination on metabolic stability is not universally positive. In a study comparing tert-butyl groups to their CF₃-cyclobutane isosteres, the results were inconsistent. For the compound Butenafine, the CF₃-cyclobutane analog was more stable (CLint = 21 vs. 30 mg min⁻¹ µL⁻¹). However, for the compound Tebutam, the CF₃-cyclobutane analog was significantly less stable (CLint = 107 vs. 57 mg min⁻¹ µL⁻¹).[12][13] This critical finding demonstrates that isosteric replacement is not a simple "plug-and-play" solution and that metabolic stability must be empirically determined for each new scaffold.
Pillar 3: Validated Experimental Protocols
To ensure scientific integrity, the protocols used to generate stability data must be robust and reproducible. Below are detailed, step-by-step methodologies for assessing metabolic stability, a critical workflow in any drug discovery program.
Protocol 1: In Vitro Metabolic Stability Assessment in Human Liver Microsomes (HLM)
Causality: This assay is the industry standard for early-stage assessment of Phase I metabolic stability.[14][15] Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes.[15] By incubating a compound with microsomes and the necessary cofactor (NADPH), we can measure the rate of its enzymatic degradation.[15]
Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound upon incubation with HLM.
Materials:
Test compounds (fluorinated and non-fluorinated) and positive control (e.g., Verapamil, a well-characterized CYP3A4 substrate).[22]
Human Liver Microsomes (HLM), pooled from multiple donors.
0.1 M Phosphate Buffer (pH 7.4).
NADPH regenerating system (or NADPH).
Acetonitrile with an internal standard (e.g., Tolbutamide) for reaction quenching.
96-well incubation plates and analytical plates.
Step-by-Step Methodology:
Compound Preparation: Prepare stock solutions of test compounds and controls in a suitable organic solvent (e.g., DMSO). Make working solutions by diluting the stocks in buffer to the final desired concentration (typically 1 µM to minimize enzyme saturation).
Incubation Mixture Preparation: In a 96-well plate, add the phosphate buffer and the HLM suspension. Pre-warm the plate at 37°C for 5-10 minutes to allow the system to equilibrate.
Initiating the Reaction: Add the test compound working solution to the wells. Pre-incubate for 5 minutes. Initiate the metabolic reaction by adding a pre-warmed solution of the NADPH cofactor. This "time zero" (T₀) point is critical.
Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction in specific wells by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard. The acetonitrile precipitates the microsomal proteins, halting all enzymatic activity.
Sample Processing: Centrifuge the plate to pellet the precipitated protein. Transfer the supernatant, which contains the remaining parent compound, to a new 96-well analytical plate.
Analysis: Analyze the samples using the LC-MS/MS method described below to quantify the peak area of the parent compound relative to the internal standard at each time point.
Data Analysis:
Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.
The slope of the resulting line is the elimination rate constant (k).
Calculate the half-life (t½) using the formula: t½ = 0.693 / k .
Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of microsomal protein) .
Protocol 2: LC-MS/MS Analysis for Compound Quantification
Causality: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices.[23] Its high sensitivity and selectivity allow for the precise measurement of the parent drug, even at low concentrations, while filtering out interference from the biological matrix.[23]
Objective: To accurately quantify the concentration of the parent compound remaining at each time point from the metabolic stability assay.
Triple Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source.
Typical Method Parameters:
Chromatography:
Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid (enhances ionization).
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A rapid gradient (e.g., 5% to 95% B in 2-3 minutes) to ensure fast elution and high throughput.
Flow Rate: 0.4-0.6 mL/min.
Injection Volume: 5-10 µL.
Mass Spectrometry:
Ionization Mode: ESI positive or negative, optimized for the compound of interest.
Detection Mode: Multiple Reaction Monitoring (MRM). This is a highly specific mode where the first quadrupole selects the parent ion (precursor), the second quadrupole fragments it, and the third quadrupole selects a specific fragment ion (product). This precursor → product transition is unique to the compound, providing exceptional selectivity.
Optimization: The specific precursor/product ion transitions and collision energies must be optimized for each test compound and the internal standard prior to the assay.
Mandatory Visualizations
Diagram 1: Rationale for Enhancing Metabolic Stability via Fluorination
This diagram illustrates the core concept of using fluorine to block metabolic "soft spots" from oxidative metabolism by Cytochrome P450 enzymes.
Diagram 2: Experimental Workflow for In Vitro Metabolic Stability Assay
This workflow details the logical progression of the HLM stability assay, from preparation to final data analysis.
Caption: Workflow for determining metabolic stability using liver microsomes.
Conclusion and Future Perspectives
The strategic incorporation of fluorine into cyclobutane scaffolds is a nuanced yet powerful tactic in drug design. Fluorination reliably enhances chemical stability due to the strength of the C-F bond and can be used to modulate key physicochemical properties like pKa and lipophilicity. However, its effect on metabolic stability is not absolute and can be counterintuitive, as evidenced by cases where fluorinated analogs show faster clearance. This underscores a critical principle of modern drug discovery: while theoretical models and established trends provide invaluable guidance, they are no substitute for rigorous empirical testing.
The future of this field lies in the continued development of novel fluorinated building blocks and a deeper understanding of the subtle interplay between fluorine substitution, ring conformation, and enzyme-substrate interactions.[24] As synthetic methodologies become more sophisticated, allowing for the precise installation of fluorine at ever-more-complex positions, our ability to rationally design stable, potent, and safe medicines will only continue to grow.
References
Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science.
O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific.
O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. PubMed.
Ma, L., & Zhu, M. (2007). Analytical strategies for identifying drug metabolites. PubMed.
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Applications of Fluorine in Medicinal Chemistry. ACS Publications.
Islam, M., & Hamit, A. (2023). Analytical Chemistry Techniques for Monitoring Pharmaceutical Drug Metabolism in Patients. Journal of Medical Analysis.
Bach, R. D., & Dmitrenko, O. (2005). The Effect of Fluorine Substitution on Ring Inversion in Bicyclo[1.1.0]butanes. The Journal of Organic Chemistry.
Fluorine in Pharmaceuticals: Key Properties & Drug Development. AiFChem.
Islam, M., & Hamit, A. (2023). Analytical Chemistry Techniques for Monitoring Pharmaceutical Drug Metabolism in Patients. ResearchGate.
Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI.
Rock, D. A., et al. (2016). Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability. PubMed.
Advances in Analytical Techniques for Drug Discovery and Development. LinkedIn.
Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. PubMed.
Importance of analytical methods in pharmacokinetic and drug metabolism studies. PubMed.
CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au.
CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. PMC.
On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC.
Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv.
Fluorinated building blocks in drug design: new pathways and targets. PMC.
On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv.
Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. ChemRxiv.
Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed.
Synthesis of gem-difluorinated cyclobutane and cyclopentane building blocks. ResearchGate.
Metabolic Stability Assays. WuXi AppTec.
Metabolic Stability in Drug Development: 5 Assays. WuXi AppTec.
ADME 101: Drug Metabolism Studies – Metabolic Stability. YouTube.
Ring strain. Wikipedia.
Gajula, S. N. R., et al. (2021). Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds. ResearchGate.
9.3: Ring Strain and the Structure of Cycloalkanes. Chemistry LibreTexts.
Fluorinated and non-fluorinated phenylcycloalkylamines. ResearchGate.
Ring Strain In Cyclopropane And Cyclobutane. Master Organic Chemistry.
Ab initio study of cyclobutane: molecular structure, ring-puckering potential, and origin of the inversion barrier. PubMed.
Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. Chemical Science.
Ring Strain and the Structure of Cycloalkanes. Chemistry LibreTexts.
Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. MDPI.
Interaction of Human Drug-Metabolizing CYP3A4 with Small Inhibitory Molecules. PubMed.
1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid is a specialized fluorinated building block used primarily in pharmaceutical research and drug development. Because specific Safety Data Sheets (SDS) for such niche intermed...
Author: BenchChem Technical Support Team. Date: February 2026
1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid is a specialized fluorinated building block used primarily in pharmaceutical research and drug development. Because specific Safety Data Sheets (SDS) for such niche intermediates are often sparse or proprietary, this guide applies worst-case scenario safety protocols based on its functional groups: a strained cyclobutane ring, a corrosive carboxylic acid, and a metabolically significant fluoroethyl moiety.
Part 1: Chemical Profile & Hazard Assessment
Before initiating disposal, you must understand the chemical behavior that dictates the waste stream.
Feature
Chemical Characteristic
Operational Hazard
Core Structure
Cyclobutane Ring
Strained Ring: Thermally stable under standard conditions but can release energy upon rapid decomposition. Avoid mixing with strong initiators.
Functional Group A
Carboxylic Acid (-COOH)
Corrosive (pH < 2): Causes severe skin/eye burns. Incompatible with bases, cyanides, and sulfides.
Functional Group B
2-Fluoroethyl (-CH₂CH₂F)
Halogenated/Toxic: The C-F bond is extremely stable. Improper combustion can generate Hydrogen Fluoride (HF). Potential for metabolic toxicity (mimicking biological substrates).
RCRA Classification
D002 (Corrosive)
Must be segregated from non-halogenated flammable solvents to prevent contamination of fuel-blending waste streams.
Part 2: Pre-Disposal Segregation Strategy
Effective disposal begins at the bench. You must segregate this compound from general organic waste streams.[1][2]
CRITICAL RULE: Do NOT mix this compound with "General Organic Solvents" (Non-Halogenated).
Reasoning: Many disposal facilities use non-halogenated solvents for fuel blending (energy recovery). The presence of fluorine atoms disrupts this process and damages incinerator scrubbers if not declared.
Decision Logic: Waste Stream Selection
Figure 1: Decision matrix for selecting the correct waste stream. The presence of the Fluorine atom mandates a Halogenated waste path.
Part 3: Step-by-Step Disposal Protocol
Step 1: Container Selection & Preparation
Material: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal containers (aluminum/steel) due to the corrosive nature of the carboxylic acid.
Venting: If the waste solution contains reactive byproducts (e.g., thionyl chloride residues from synthesis), use a vented cap to prevent pressure buildup.
Step 2: Labeling Requirements
Adhere to the Global Harmonized System (GHS) and local hazardous waste regulations (e.g., EPA RCRA).
Constituents: List "1-(2-Fluoroethyl)cyclobutane-1-carboxylic acid" explicitly. Do not use abbreviations.
Hazard Checkboxes:
Step 3: Neutralization (Optional but Recommended)
If your facility permits bench-top neutralization:
Dilute the waste in an ice bath.
Slowly add a 10% Sodium Bicarbonate (
) solution.
Caution: This will generate
gas. Ensure adequate ventilation in a fume hood.[1][2]
Once pH is neutral (pH 6-8), the corrosive hazard is removed, but it remains a Halogenated Chemical Waste . It cannot go down the drain.
Step 4: Final Disposal (Incineration)
This compound requires High-Temperature Incineration with acid gas scrubbing.
Why? The Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry. Standard combustion (fuel blending) may not fully destroy the molecule, potentially releasing fluorinated byproducts.
Specification: Ensure your waste contractor utilizes an incinerator capable of reaching >1100°C with specific scrubbers for Hydrogen Fluoride (HF) capture.
Part 4: Emergency Procedures (Spills)
In the event of a spill outside the fume hood, follow this containment workflow.
Figure 2: Operational workflow for spill containment and cleanup.
References
U.S. Environmental Protection Agency (EPA). (2024).[3] RCRA Orientation Manual: Hazardous Waste Management. Retrieved from [Link]
National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: Cyclobutane-1,1-dicarboxylic acid (Structural Analog Safety Data). Retrieved from [Link]
Princeton University EHS. (n.d.). Chemical Waste Management Guide: Halogenated Solvents. Retrieved from [Link]
